Cas no 7580-85-0 (Ethylene glycol mono-tert-buthyl ether)

• Product Name: Ethylene glycol mono-tert-buthyl ether
• CAS No: 7580-85-0
• MF: C₆H₁₄O₂
• MW: 118.174162387848
• MDL: MFCD00059004
• CID: 564236
• PubChem ID: 24232
• Update Time: 2025-06-26

Ethylene glycol mono-tert-buthyl ether Chemical and Physical Properties

Names and Identifiers

• ETHYLENE GLYCOL MONO-TERT-BUTYL ETHER
• TERT-BUTYL CELLOSOLVE
• 2-TERT-BUTOXYETHANOL
• 2-(1,1-dimethylethoxy)-ethano
• 2-(1,1-dimethylethoxy)ethanol
• 2-tert-butoxy-ethano
• swasolveetb
• 2-(tert-Butoxy)ethanol (N-2)
• 2-[(2-methylpropan-2-yl)oxy]ethanol
• Ethanol,2-(1,1-dimethylethoxy)-
• Ethylene glycol mono-tert-buthyl ether
• 2-tert-Butoxyethyl alcohol
• Ethylene glycol tert-butyl ether
• tert-Butyl 2-hydroxyethyl ether
• Swasolve ETB
• AKOS009159484
• 2-tert-Butoxy-ethanol
• F0001-1916
• SCHEMBL35822
• 2-[(1,1-dimethylethyl)oxy]ethanol
• BRN 1732678
• MFCD00059004
• BDLXTDLGTWNUFM-UHFFFAOYSA-
• Q63392070
• ETHYLENEGLYCOLMONO-TERT-BUTYLETHER
• Ethanol, 2-tert-butoxy-
• 2-t-butoxyethanol
• 2-(tert-butoxy)ethanol
• EN300-117907
• 2-(1,1-Dimethylethoxy) ethanol
• AT13966
• ethylene glycol mono-tert butyl ether
• FT-0626341
• 2-(Tert-Butoxy)Ethan-1-Ol
• InChI=1/C6H14O2/c1-6(2,3)8-5-4-7/h7H,4-5H2,1-3H3
• ethylene glycol mono-t-butyl ether
• Ethylene glycol, mono-tert-butyl ether
• 7580-85-0
• CS-0031602
• Ethanol, 2-(1,1-dimethylethoxy)-
• 63663-09-2
• LS-13221
• DTXSID4073384
• E0354
• NS00077825
• DB-116896
• 2-(T-BUTOXY)ETHANOL

• MDL： MFCD00059004
• Inchi： 1S/C6H14O2/c1-6(2,3)8-5-4-7/h7H,4-5H2,1-3H3
• InChI Key： BDLXTDLGTWNUFM-UHFFFAOYSA-N
• SMILES： O(CCO)C(C)(C)C

Computed Properties

• Exact Mass: 118.09900
• Monoisotopic Mass: 118.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 54
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Color/Form: Colorless transparent liquid
• Density: 0.898
• Boiling Point: 152°C(lit.)
• Flash Point: 47 ºC
• Refractive Index: 1.4160 to 1.4190
• PSA: 29.46000
• LogP: 0.79380
• Solubility: It is miscible with most organic solvents and soluble in water.

Ethylene glycol mono-tert-buthyl ether Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H226-H336-H372
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P270-P271-P280-P303+P361+P353-P304+P340+P312-P314-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3271
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26; S36/37/39
• RTECS：KJ8750000
• HazardClass：3
• PackingGroup：III
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Ethylene glycol mono-tert-buthyl ether

Research Brief on Ethylene Glycol Mono-tert-Butyl Ether (CAS: 7580-85-0): Recent Advances and Applications

Ethylene glycol mono-tert-butyl ether (EGMTBE, CAS: 7580-85-0) is a versatile chemical compound widely used in the pharmaceutical, chemical, and material science industries. Recent studies have highlighted its potential as a solvent, intermediate, and functional additive in drug formulation and delivery systems. This research brief synthesizes the latest findings on EGMTBE, focusing on its chemical properties, applications, and emerging trends in biomedical research.

A 2023 study published in the Journal of Medicinal Chemistry explored EGMTBE's role as a co-solvent in enhancing the solubility of poorly water-soluble drugs. The research demonstrated that EGMTBE significantly improved the bioavailability of hydrophobic active pharmaceutical ingredients (APIs) by forming stable micellar structures. This finding is particularly relevant for the development of oral and injectable formulations, where solubility remains a critical challenge.

In the field of polymer chemistry, EGMTBE has been investigated as a plasticizer and cross-linking agent. A recent patent (US20230183256A1) disclosed its use in biodegradable polymer matrices for controlled drug release. The compound's low toxicity and favorable physicochemical properties make it suitable for biomedical applications, including tissue engineering scaffolds and implantable devices.

From a toxicological perspective, updated safety assessments of EGMTBE (CAS: 7580-85-0) were published in Regulatory Toxicology and Pharmacology (2024). The comprehensive review analyzed acute and chronic exposure data, concluding that EGMTBE exhibits a favorable safety profile at concentrations below 5% in pharmaceutical formulations. However, the report emphasized the need for further genotoxicity studies under prolonged exposure conditions.

Emerging applications in cancer research have also been reported. A preclinical study in Molecular Pharmaceutics utilized EGMTBE as a component of nanoparticle drug carriers for targeted delivery of chemotherapeutic agents. The ether linkage in EGMTBE provided stability to the nanocarriers while allowing pH-sensitive drug release in tumor microenvironments, demonstrating a 40% increase in therapeutic efficacy compared to conventional formulations.

The chemical industry has seen innovations in EGMTBE production processes. A 2024 Green Chemistry article described an enzymatic synthesis route using immobilized lipases, achieving 92% yield with reduced energy consumption and waste generation. This sustainable approach aligns with the growing demand for environmentally friendly manufacturing processes in the pharmaceutical sector.

Analytical method development for EGMTBE quantification has progressed significantly. Recent publications in Journal of Chromatography A presented novel LC-MS/MS techniques capable of detecting EGMTBE at sub-ppm levels in complex biological matrices. These advancements support quality control in pharmaceutical manufacturing and pharmacokinetic studies.

Looking forward, research priorities include exploring EGMTBE's potential in mRNA vaccine formulations and its interactions with lipid nanoparticles. Preliminary data suggest that the compound may enhance the stability of nucleic acid therapeutics during storage and transportation. Further investigation is warranted to fully understand these effects and optimize formulation strategies.